Cas no 2228744-29-2 (2-(1H-1,2,4-triazol-3-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(1H-1,2,4-triazol-3-yl)ethane-1-sulfonyl chloride
• CAS No: 2228744-29-2
• MF: C₄H₆ClN₃O₂S
• MW: 195.627337932587
• CID: 5931731
• PubChem ID: 165635241
• Update Time: 2025-10-29

2-(1H-1,2,4-triazol-3-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,2,4-triazol-3-yl)ethane-1-sulfonyl chloride
• 2228744-29-2
• EN300-1988369

• Inchi： 1S/C4H6ClN3O2S/c5-11(9,10)2-1-4-6-3-7-8-4/h3H,1-2H2,(H,6,7,8)
• InChI Key： NSFKOMRYKMXPDI-UHFFFAOYSA-N
• SMILES： ClS(CCC1=NC=NN1)(=O)=O

Computed Properties

• Exact Mass: 194.9869253g/mol
• Monoisotopic Mass: 194.9869253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 84.1Ų

Additional information on 2-(1H-1,2,4-triazol-3-yl)ethane-1-sulfonyl chloride

Comprehensive Overview of 2-(1H-1,2,4-Triazol-3-yl)ethane-1-sulfonyl chloride (CAS No. 2228744-29-2): Properties, Applications, and Innovations

The compound 2-(1H-1,2,4-triazol-3-yl)ethane-1-sulfonyl chloride (CAS No. 2228744-29-2) is a specialized sulfonyl chloride derivative with a 1,2,4-triazole moiety, garnering significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, combining a reactive sulfonyl chloride group with a heterocyclic triazole ring, makes it a versatile intermediate for synthesizing bioactive molecules. This article delves into its chemical properties, synthetic applications, and emerging trends aligned with current scientific and industrial demands.

In recent years, the demand for triazole-containing compounds has surged due to their broad-spectrum biological activities, including antimicrobial and antifungal properties. Researchers and manufacturers frequently search for "sulfonyl chloride reagents," "triazole derivatives in drug discovery," and "CAS 2228744-29-2 applications," reflecting its relevance in modern chemistry. The compound’s sulfonyl chloride group enables facile nucleophilic substitutions, making it a key building block for sulfonamide-based drugs and functionalized polymers.

From a synthetic perspective, 2-(1H-1,2,4-triazol-3-yl)ethane-1-sulfonyl chloride is synthesized via controlled chlorination of the corresponding sulfonic acid precursor. Its stability under anhydrous conditions and reactivity toward amines and alcohols are critical for designing high-value intermediates. Industry professionals often inquire about "scalable synthesis of sulfonyl chlorides" and "triazole-based linker chemistry," highlighting its role in optimizing production processes.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in modifying surfaces or creating sulfonated polymers with enhanced thermal stability. Environmental considerations also drive interest in "green chemistry approaches for sulfonyl chlorides," prompting innovations in solvent-free reactions and catalytic methods. The compound’s CAS registry number (2228744-29-2) ensures precise identification in regulatory and safety documentation, a frequent query among compliance-focused users.

Future research directions may explore its utility in bioconjugation or covalent inhibitor design, areas gaining traction in targeted therapeutics. As AI-driven drug discovery accelerates, compounds like 2-(1H-1,2,4-triazol-3-yl)ethane-1-sulfonyl chloride are pivotal for fragment-based screening. This aligns with trending searches such as "AI in heterocyclic chemistry" and "click chemistry modifications," underscoring its interdisciplinary potential.

In summary, 2-(1H-1,2,4-triazol-3-yl)ethane-1-sulfonyl chloride (CAS No. 2228744-29-2) exemplifies the convergence of synthetic utility and innovation. Its adaptability across drug development, materials engineering, and sustainable chemistry ensures enduring relevance, answering both academic and industrial queries with precision.